(11S)-7,7,11-Tribromopentacyclo[6.3.0.02,6.03,10.05,9]undecan-1-ol

• IUPAC Name: 7,7,11-tribromopentacyclo[6.3.0.02,6.03,10.05,9]undecan-1-ol
• InChI: InChI=1S/C11H11Br3O/c12-9-5-3-1-2-4(5)8-10(9,15)6(3)7(2)11(8,13)14/h2-9,15H,1H2
• InChI Key: WZBOKYFPZUQGLI-UHFFFAOYSA-N
• Canonical SMILES: C1C2C3C4C1C5C2C(C3C5(C4Br)O)(Br)Br
• Molecular Formula: C11H11Br3O
• Molecular Weight: 398.92 g/mol
• CAS No.: 1212438-51-1

Description

(11S)-7,7,11-Tribromopentacyclo[63002,603,1005,9]undecan-1-ol is a complex organic compound characterized by its unique pentacyclic structure and multiple bromine atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (11S)-7,7,11-Tribromopentacyclo[6.3.0.02,6.03,10.05,9]undecan-1-ol typically involves multiple steps, starting from simpler organic molecules. The process often includes bromination reactions, where bromine atoms are introduced into the molecule under controlled conditions. Specific reaction conditions, such as temperature, solvent, and catalysts, are crucial to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions to maximize yield and minimize by-products. Continuous flow reactors and other advanced techniques may be employed to enhance efficiency and safety in industrial settings.

Chemical Reactions Analysis

Types of Reactions

(11S)-7,7,11-Tribromopentacyclo[6.3.0.02,6.03,10.05,9]undecan-1-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products, depending on the oxidizing agent and conditions used.

Reduction: Reduction reactions can remove bromine atoms or alter the hydroxyl group.

Substitution: Bromine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while substitution reactions can introduce various functional groups into the molecule.

Scientific Research Applications

Chemistry

In chemistry, (11S)-7,7,11-Tribromopentacyclo[6.3.0.02,6.03,10.05,9]undecan-1-ol is used as a building block for synthesizing more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology

In biological research, this compound may be used to study the effects of brominated organic molecules on biological systems. Its interactions with enzymes and other biomolecules can provide insights into biochemical pathways and mechanisms.

Medicine

Potential medical applications include the development of new drugs or therapeutic agents. The compound’s unique structure and reactivity may offer advantages in targeting specific biological pathways or diseases.

Industry

In industry, this compound can be used in the production of specialty chemicals, polymers, and other materials. Its properties may enhance the performance of these products in various applications.

Mechanism of Action

The mechanism of action of (11S)-7,7,11-Tribromopentacyclo[6.3.0.02,6.03,10.05,9]undecan-1-ol involves its interaction with molecular targets such as enzymes, receptors, or other biomolecules. The compound’s bromine atoms and hydroxyl group play key roles in these interactions, influencing its reactivity and biological effects. Specific pathways and molecular targets depend on the context of its use, whether in biological systems or chemical reactions.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other brominated pentacyclic molecules and hydroxylated derivatives. Examples include:

• 7,7,11-Tribromopentacyclo[6.3.0.02,6.03,10.05,9]undecane
• 7,7,11-Trichloropentacyclo[6.3.0.02,6.03,10.05,9]undecan-1-ol

Uniqueness

(11S)-7,7,11-Tribromopentacyclo[6.3.0.02,6.03,10.05,9]undecan-1-ol is unique due to its specific stereochemistry and the presence of three bromine atoms. This combination of features gives it distinct chemical and biological properties compared to similar compounds.